Cas no 1806875-44-4 (Ethyl 3-bromo-6-(difluoromethyl)-2-hydroxypyridine-5-acetate)

• Product Name: Ethyl 3-bromo-6-(difluoromethyl)-2-hydroxypyridine-5-acetate
• CAS No: 1806875-44-4
• MF: C₁₀H₁₀BrF₂NO₃
• MW: 310.092109203339
• CID: 4861863
• Update Time: 2025-06-20

Ethyl 3-bromo-6-(difluoromethyl)-2-hydroxypyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromo-6-(difluoromethyl)-2-hydroxypyridine-5-acetate

• Inchi： 1S/C10H10BrF2NO3/c1-2-17-7(15)4-5-3-6(11)10(16)14-8(5)9(12)13/h3,9H,2,4H2,1H3,(H,14,16)
• InChI Key： CENHTEXQMNTCQN-UHFFFAOYSA-N
• SMILES： BrC1C(NC(C(F)F)=C(C=1)CC(=O)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 404
• XLogP3: 1.4
• Topological Polar Surface Area: 55.4

Additional information on Ethyl 3-bromo-6-(difluoromethyl)-2-hydroxypyridine-5-acetate

Ethyl 3-bromo-6-(difluoromethyl)-2-hydroxypyridine-5-acetate (CAS No. 1806875-44-4): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 3-bromo-6-(difluoromethyl)-2-hydroxypyridine-5-acetate, identified by its CAS number 1806875-44-4, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a pyridine core with functional groups such as a bromo substituent, a difluoromethyl group, and a hydroxyl acetylate moiety, presents a rich scaffold for the development of novel therapeutic agents. The unique combination of these structural elements makes it a valuable intermediate in the synthesis of bioactive molecules targeting various disease pathways.

The utility of Ethyl 3-bromo-6-(difluoromethyl)-2-hydroxypyridine-5-acetate stems from its ability to serve as a versatile building block in organic synthesis. The presence of the bromo group at the 3-position allows for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the introduction of aryl or heteroaryl groups. This flexibility is particularly advantageous in the design of small-molecule inhibitors targeting protein-protein interactions or enzyme active sites.

Furthermore, the difluoromethyl group is a well-documented pharmacophore that enhances metabolic stability and binding affinity in drug candidates. Its incorporation into molecules has been shown to improve pharmacokinetic properties, making it a preferred choice in medicinal chemistry. The hydroxyl acetylate group not only provides an additional site for chemical modification but also contributes to the overall solubility and bioavailability of the final drug product.

In recent years, there has been growing interest in the development of kinase inhibitors, particularly those targeting cancer-related pathways. Pyridine derivatives have emerged as prominent scaffolds in this area due to their ability to modulate enzyme activity effectively. Ethyl 3-bromo-6-(difluoromethyl)-2-hydroxypyridine-5-acetate fits well within this paradigm, offering a scaffold that can be readily modified to generate potent and selective kinase inhibitors. For instance, studies have demonstrated its use in the synthesis of inhibitors targeting tyrosine kinases, which play crucial roles in signal transduction and cell proliferation.

The compound's potential extends beyond oncology; it has also shown promise in the development of antiviral and anti-inflammatory agents. The pyridine core is a common motif in antiviral drugs, where it often interacts with viral proteases or polymerases. By leveraging the synthetic versatility of Ethyl 3-bromo-6-(difluoromethyl)-2-hydroxypyridine-5-acetate, researchers can explore novel chemotypes with enhanced efficacy and reduced side effects.

Advances in computational chemistry have further enhanced the utility of this intermediate. Molecular modeling studies have identified optimal binding orientations for various pharmacophores within the pyridine scaffold, guiding the design of next-generation drug candidates. These insights are particularly valuable when combined with high-throughput screening methods, allowing for rapid identification of lead compounds.

The synthesis of Ethyl 3-bromo-6-(difluoromethyl)-2-hydroxypyridine-5-acetate itself is an intriguing challenge that highlights the ingenuity of modern synthetic organic chemistry. Key steps typically involve multi-step sequences starting from commercially available precursors such as 2-hydroxypyridine derivatives. The introduction of the bromo and difluoromethyl groups often requires specialized reagents and conditions to ensure high regioselectivity and yield.

In conclusion, Ethyl 3-bromo-6-(difluoromethyl)-2-hydroxypyridine-5-acetate (CAS No. 1806875-44-4) represents a cornerstone intermediate in contemporary pharmaceutical research. Its structural features and synthetic tractability make it an indispensable tool for medicinal chemists seeking to develop innovative therapeutics. As research continues to uncover new applications for this compound, its importance is poised to grow further, solidifying its role as a key player in drug discovery efforts worldwide.